1-(2,5-Difluorophenyl)hexan-1-amine hydrochloride
Overview
Description
1-(2,5-Difluorophenyl)hexan-1-amine hydrochloride, also known as H-difluorophenyl-hexan-1-amine hydrochloride, is a fluorinated compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular formula of C7H14ClF2N and a molecular weight of 183.6 g/mol. It is soluble in water and ethanol and is stable under normal laboratory conditions.
Scientific Research Applications
Environmental Remediation and Water Treatment
Amine-containing sorbents have been identified as effective materials for the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water. These compounds exhibit high chemical stability and persistence, making them challenging to remove from the environment. Research by Ateia et al. (2019) emphasizes that amine-functionalized sorbents offer promising solutions for PFAS control in water and wastewater treatment, leveraging electrostatic interactions, hydrophobic interactions, and sorbent morphology for enhanced removal efficiency (Ateia et al., 2019).
Advanced Materials and Chemical Synthesis
The synthesis of furan derivatives from plant biomass, discussed by Chernyshev et al. (2017), highlights the role of amine and amide functional groups in the development of new polymers, fuels, and other functional materials. This research points to the potential of such compounds in replacing non-renewable hydrocarbon sources, underscoring the importance of chemical innovation in sustainability efforts (Chernyshev et al., 2017).
properties
IUPAC Name |
1-(2,5-difluorophenyl)hexan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17F2N.ClH/c1-2-3-4-5-12(15)10-8-9(13)6-7-11(10)14;/h6-8,12H,2-5,15H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDFSUSHRUWAHHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C1=C(C=CC(=C1)F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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